Monosodium phosphate
Overview
Description
Monosodium phosphate (MSP), also known as monobasic sodium phosphate and sodium dihydrogen phosphate, is an inorganic compound with the chemical formula NaH2PO4 . It is a sodium salt of phosphoric acid and consists of sodium cations (Na+) and dihydrogen phosphate anions (H2PO−4) . It is a common industrial chemical and exists in an anhydrous form, as well as monohydrate and dihydrate .
Synthesis Analysis
Monosodium phosphate is obtained by partial neutralization of phosphoric acid . The pKa of monosodium phosphate is 6.8-7.2 .
Molecular Structure Analysis
The molecular formula of Monosodium phosphate is HNaOP. It has an average mass of 119.977 Da and a monoisotopic mass of 119.958839 Da .
Chemical Reactions Analysis
When heated above 169 °C, monosodium phosphate undergoes a reaction to form disodium pyrophosphate . When heated at 550 °C, anhydrous trisodium trimetaphosphate is formed .
Physical And Chemical Properties Analysis
Monosodium phosphate is a solid compound in powder or crystalline form that is generally colorless and odorless . It has very good solubility in water but is completely insoluble in substances such as ethanol, ether, and chloroform . It acts as an acid regulator, nutrient supplement, and sequestrant .
Scientific Research Applications
1. Cryopreservation and Freeze-Drying
- MSP plays a crucial role in the cryopreservation and freeze-drying of biological materials. Its behavior when concentrated during freezing was explored using scanning electron microscopy (SEM) and differential scanning calorimetry (DSC). Unlike other sodium and potassium phosphates, MSP forms supersaturated solutions that turn into an amorphous state without precipitation under experimental conditions (Murase, Echlin, & Franks, 1991).
2. Genotoxicity Studies
- MSP has been studied for its genotoxic effects in root tips of Allium cepa L., a model for assessing the genotoxicity of chemicals. The study found that MSP can reduce mitotic division and depress DNA content in the root meristems, indicating its significant biological impact (Türkoğlu Şifa, 2009).
3. Agricultural Applications
- In agriculture, particularly in the early production of carrots, MSP has shown potential. Adding MSP to the gel used for fluid drilling promoted early seedling growth and increased plant size compared to dry-seeded controls (Finch-Savage & Cox, 1982).
4. Water Treatment
- MSP is used in water treatment, particularly in the softening of hard waters. It precipitates calcium and magnesium ions, which has implications for water treatment technologies (Manzola et al., 2014).
5. Pharmaceutical Applications
- In the pharmaceutical industry, MSP's behavior during the freezing of sodium phosphate buffer solutions is significant. This is crucial for understanding the pH changes induced by salt precipitation under conditions relevant to pharmaceutical applications (Gómez, Pikal, & Rodríguez-Hornedo, 2004).
6. Animal Nutrition
- MSP has been evaluated for its efficacy in P-depleted dairy cows, comparing it with other phosphate salts. This study highlights the importance of MSP in animal nutrition and health (Idink & Grünberg, 2015).
7. Membrane Science
- In membrane science, the current-voltage characteristic of anion-exchange membranes in MSP solutions has been investigated. This study provides insights into the electrochemical properties of MSP in membrane technology, which is essential for various industrial applications (Belashova et al., 2017).
Future Directions
The global Monosodium Phosphate market is projected to reach a significant value by 2029, increasing from its value in 2022, with a CAGR of % during the period of 2023 to 2029 . The market growth factors include the increasing demand for processed food and rising awareness about the benefits of monosodium phosphate .
Relevant Papers
A case report published in 2018 discussed five patients who developed phosphate nephropathy following the administration of monosodium phosphate/disodium phosphate during colonoscopy . Another case report described a 27-year-old woman who developed acute phosphate nephropathy during treatment with monosodium phosphate .
properties
IUPAC Name |
sodium;dihydrogen phosphate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Na.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJPJDKMHJJGVTQ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
OP(=O)(O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NaH2PO4, H2NaO4P | |
Record name | monosodium phosphate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Monosodium_phosphate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
7632-05-5 (Parent), Array | |
Record name | Sodium phosphate monobasic | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007558807 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sodium phosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007632055 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID7035222 | |
Record name | Monosodium phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7035222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
119.977 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Liquid; NKRA; Other Solid; Pellets or Large Crystals, A white odourless, slightly deliquescent powder, crystals or granules, Colorless or white solid; Slightly hygroscopic; [Hawley] White powder; [MSDSonline] | |
Record name | Phosphoric acid, sodium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
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Record name | MONOSODIUM PHOSPHATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Sodium phosphate, monobasic | |
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Solubility |
Freely soluble in water. Insoluble in ethanol or ether, White, hygroscopic crystals. Decomp at 100 °C. Solubility: 94.9 g/100 g water at 25 °C. Insoluble in ethanol. /Sodium dihydrogen phosphate monohydrate/, In water, 85 g/100 mL | |
Record name | Sodium phosphate, monobasic | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09449 | |
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Record name | MONOSODIUM PHOSPHATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | SODIUM DIHYDROGEN PHOSPHATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/738 | |
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Density |
2360 kg/cu m, Large, transparent crystals. ... density 2.040. Very soluble in water; insoluble in alcohol; pH of 1% solution 4.4-4.5 /Sodium dihydrogen phosphate monohydrate/ | |
Record name | SODIUM DIHYDROGEN PHOSPHATE | |
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Mechanism of Action |
Sodium phosphate is thought to work by increasing the amount of solute present in the intestinal lumen thereby creating an osmotic gradient which draws water into the lumen., ... /Promotes/ defecation by retaining water in the intestinal lumen through osmotic forces. ... May also act by stimulating release of cholecystokinin. /Sodium phosphate & sodium biphosphate (Fleet's enema & Fleet's Phospho-soda)/, Phosphorus in the form of organic and inorganic phosphate has a variety of important biochemical functions in the body and is involved in many significant metabolic and enzyme reactions in almost all organs and tissues. It exerts a modifying influence on the steady state of calcium levels, a buffering effect on acid-base equilibrium and a primary role in the renal excretion of hydrogen ion. | |
Record name | Sodium phosphate, monobasic | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09449 | |
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Record name | SODIUM DIHYDROGEN PHOSPHATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/738 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Monosodium phosphate | |
Color/Form |
Colorless, monoclinic crystals, White crystalline powder | |
CAS RN |
7558-80-7, 7632-05-5, 89140-32-9 | |
Record name | Sodium phosphate monobasic | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007558807 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sodium phosphate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007632055 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sodium phosphate, monobasic | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09449 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
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Record name | Phosphoric acid, sodium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
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Record name | Monosodium phosphate | |
Source | EPA DSSTox | |
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Record name | Sodium dihydrogenorthophosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.591 | |
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Record name | Phosphoric acid, sodium salt | |
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Record name | Phosphoric acid, sodium salt (1:1) | |
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Record name | sodium dihydrogen phosphate | |
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Record name | SODIUM PHOSPHATE, MONOBASIC, ANHYDROUS | |
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Record name | SODIUM DIHYDROGEN PHOSPHATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
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Melting Point |
Decomposes at 75, 200 °C (decomposes) | |
Record name | Sodium phosphate, monobasic | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB09449 | |
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Record name | SODIUM DIHYDROGEN PHOSPHATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/738 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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